Cas no 2172027-74-4 (3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid)

3-Bromo-5-(4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido)benzoic acid is a specialized chemical intermediate primarily used in peptide synthesis and organic chemistry research. Its key structural features include a bromo-substituted benzoic acid moiety and an Fmoc-protected amino group, making it valuable for controlled coupling reactions in solid-phase peptide synthesis (SPPS). The Fmoc group offers orthogonal protection, enabling selective deprotection under mild basic conditions. The bromo substituent provides a reactive handle for further functionalization via cross-coupling or nucleophilic substitution. This compound is particularly useful in constructing complex peptidomimetics or modified amino acid derivatives, where precise regiochemical control is required. Its stability and compatibility with standard SPPS protocols enhance its utility in synthetic applications.
3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid structure
2172027-74-4 structure
Product Name:3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid
CAS No:2172027-74-4
MF:C27H25BrN2O5
MW:537.401806592941
CID:6273929
PubChem ID:165539475
Update Time:2025-11-06

3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid
    • EN300-1485361
    • 2172027-74-4
    • 3-bromo-5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]benzoic acid
    • Inchi: 1S/C27H25BrN2O5/c1-16(25(31)30-19-13-17(26(32)33)12-18(28)14-19)10-11-29-27(34)35-15-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,12-14,16,24H,10-11,15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
    • InChI Key: YOEVSEMIKJMHNV-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=O)O)C=C(C=1)NC(C(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

  • Exact Mass: 536.09468g/mol
  • Monoisotopic Mass: 536.09468g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 9
  • Complexity: 742
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 105Ų

3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1485361-0.05g
3-bromo-5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]benzoic acid
2172027-74-4
0.05g
$2829.0 2023-07-10
Enamine
EN300-1485361-0.1g
3-bromo-5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]benzoic acid
2172027-74-4
0.1g
$2963.0 2023-07-10
Enamine
EN300-1485361-0.25g
3-bromo-5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]benzoic acid
2172027-74-4
0.25g
$3099.0 2023-07-10
Enamine
EN300-1485361-0.5g
3-bromo-5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]benzoic acid
2172027-74-4
0.5g
$3233.0 2023-07-10
Enamine
EN300-1485361-1.0g
3-bromo-5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]benzoic acid
2172027-74-4
1.0g
$3368.0 2023-07-10
Enamine
EN300-1485361-2.5g
3-bromo-5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]benzoic acid
2172027-74-4
2.5g
$6602.0 2023-07-10
Enamine
EN300-1485361-5.0g
3-bromo-5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]benzoic acid
2172027-74-4
5.0g
$9769.0 2023-07-10
Enamine
EN300-1485361-10.0g
3-bromo-5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]benzoic acid
2172027-74-4
10.0g
$14487.0 2023-07-10
Enamine
EN300-1485361-50mg
3-bromo-5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]benzoic acid
2172027-74-4
50mg
$2829.0 2023-09-28
Enamine
EN300-1485361-100mg
3-bromo-5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]benzoic acid
2172027-74-4
100mg
$2963.0 2023-09-28

Additional information on 3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid

Comprehensive Overview of 3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid (CAS No. 2172027-74-4)

3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid (CAS No. 2172027-74-4) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers frequently search for "Fmoc-protected amino acid derivatives" or "peptide coupling reagents," highlighting its relevance in modern drug development and biotechnology.

The compound's bromine substituent and benzoic acid moiety contribute to its reactivity, enabling selective modifications in complex molecular architectures. Recent trends in "targeted drug delivery" and "bioconjugation techniques" have spurred interest in such building blocks. Analytical techniques like HPLC and mass spectrometry are commonly employed to verify its purity, as demanded by stringent "pharmaceutical quality control" standards.

In the context of "green chemistry," researchers are exploring eco-friendly alternatives for peptide synthesis, yet 3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid remains a gold standard due to its reliability. Its stability under SPPS conditions aligns with the growing demand for "high-efficiency synthetic protocols." Questions like "how to optimize Fmoc deprotection" or "best practices for handling sensitive intermediates" often arise in forums, reflecting its practical challenges.

The compound’s CAS No. 2172027-74-4 is critical for regulatory documentation and patent filings, particularly in "intellectual property in pharma" discussions. Its role in "peptide-based therapeutics"—such as oncology and metabolic disorder treatments—further elevates its industrial significance. Recent publications on "next-generation peptide drugs" frequently cite derivatives of this scaffold.

Storage recommendations typically emphasize protection from moisture and light, addressing common queries about "long-term stability of Fmoc compounds." As the pharmaceutical industry shifts toward "precision medicine," the demand for tailored intermediates like 3-bromo-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid is projected to grow, reinforcing its status as a cornerstone in synthetic chemistry.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk